Cas no 2320379-11-9 (1-(4-Cyclobutyl-1,4-diazepan-1-yl)-3-(2-fluorophenyl)propan-1-one)

• Product Name: 1-(4-Cyclobutyl-1,4-diazepan-1-yl)-3-(2-fluorophenyl)propan-1-one
• CAS No: 2320379-11-9
• MF: C₁₈H₂₅FN₂O
• MW: 304.402308225632
• CID: 5339855
• Update Time: 2025-10-22

1-(4-Cyclobutyl-1,4-diazepan-1-yl)-3-(2-fluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-cyclobutyl-1,4-diazepan-1-yl)-3-(2-fluorophenyl)propan-1-one
• 1-(4-Cyclobutyl-1,4-diazepan-1-yl)-3-(2-fluorophenyl)propan-1-one

• Inchi： 1S/C18H25FN2O/c19-17-8-2-1-5-15(17)9-10-18(22)21-12-4-11-20(13-14-21)16-6-3-7-16/h1-2,5,8,16H,3-4,6-7,9-14H2
• InChI Key： NPKHFFBZVGQNMT-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CCC(N1CCCN(CC1)C1CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 372
• XLogP3: 2.8
• Topological Polar Surface Area: 23.6

Additional information on 1-(4-Cyclobutyl-1,4-diazepan-1-yl)-3-(2-fluorophenyl)propan-1-one

Comprehensive Overview of 1-(4-Cyclobutyl-1,4-diazepan-1-yl)-3-(2-fluorophenyl)propan-1-one (CAS No. 2320379-11-9)

The compound 1-(4-Cyclobutyl-1,4-diazepan-1-yl)-3-(2-fluorophenyl)propan-1-one (CAS No. 2320379-11-9) is a specialized organic molecule that has garnered attention in pharmaceutical and biochemical research due to its unique structural features. This molecule combines a 1,4-diazepane core with a cyclobutyl substituent and a 2-fluorophenyl propanone moiety, making it a subject of interest for drug discovery and medicinal chemistry applications.

One of the key structural highlights of this compound is the presence of a fluorine atom on the phenyl ring, which is known to enhance metabolic stability and bioavailability in drug candidates. Researchers are particularly interested in how the 1,4-diazepane scaffold interacts with biological targets, as this heterocycle is commonly found in compounds with CNS (Central Nervous System) activity. The cyclobutyl group adds rigidity to the structure, potentially improving binding affinity to specific receptors.

In recent years, there has been growing interest in fluorinated compounds like 1-(4-Cyclobutyl-1,4-diazepan-1-yl)-3-(2-fluorophenyl)propan-1-one due to their applications in PET (Positron Emission Tomography) imaging and as potential therapeutics for neurological disorders. The compound's structure suggests possible interactions with GPCRs (G-Protein Coupled Receptors), which are hot targets in modern drug development. This aligns with current trends in pharmaceutical research where fluorine-containing molecules and heterocyclic compounds are being extensively studied for their unique pharmacological properties.

The synthesis of 1-(4-Cyclobutyl-1,4-diazepan-1-yl)-3-(2-fluorophenyl)propan-1-one typically involves multi-step organic transformations, including the formation of the 1,4-diazepane ring system and subsequent functionalization with the 2-fluorophenyl group. Purification and characterization of this compound require advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry to ensure high purity and correct structural confirmation. These quality control measures are crucial for research applications where compound integrity directly impacts experimental results.

From a commercial perspective, 1-(4-Cyclobutyl-1,4-diazepan-1-yl)-3-(2-fluorophenyl)propan-1-one is primarily available as a research chemical for pharmaceutical development and biochemical studies. The market for such specialized intermediates has been growing steadily, driven by increased R&D investment in neurological drugs and diagnostic agents. Suppliers typically offer this compound in milligram to gram quantities with certificates of analysis, catering to the needs of academic and industrial researchers.

Storage and handling of 1-(4-Cyclobutyl-1,4-diazepan-1-yl)-3-(2-fluorophenyl)propan-1-one require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from light and moisture to maintain stability. While not classified as highly hazardous, proper personal protective equipment should be used when handling the material, in line with general laboratory safety protocols for organic compounds.

Future research directions for this compound may explore its potential as a building block for more complex drug candidates or as a ligand in medicinal chemistry programs. The combination of the 1,4-diazepane scaffold with fluorine substitution presents interesting opportunities for structure-activity relationship studies, particularly in the context of CNS-targeted therapeutics. As the pharmaceutical industry continues to explore novel chemical space for drug discovery, compounds like 1-(4-Cyclobutyl-1,4-diazepan-1-yl)-3-(2-fluorophenyl)propan-1-one will likely remain valuable tools for medicinal chemists and pharmacologists.

For researchers interested in obtaining 1-(4-Cyclobutyl-1,4-diazepan-1-yl)-3-(2-fluorophenyl)propan-1-one (CAS No. 2320379-11-9), it is advisable to consult specialized chemical suppliers who can provide detailed technical specifications and purity documentation. The compound's availability may vary depending on market demand and production schedules, so early planning is recommended for research projects requiring this specific chemical entity.